Cas no 899750-25-5 (1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899750-25-5
• MF: C₂₃H₂₃F₂N₃O₄
• MW: 443.443232774735
• CID: 5487941
• Update Time: 2025-10-19

1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, 1-(3,4-difluorophenyl)-3,4-dihydro-N-(3,4,5-trimethoxyphenyl)-
• 1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C23H23F2N3O4/c1-30-19-12-15(13-20(31-2)22(19)32-3)26-23(29)28-10-9-27-8-4-5-18(27)21(28)14-6-7-16(24)17(25)11-14/h4-8,11-13,21H,9-10H2,1-3H3,(H,26,29)
• InChI Key： TWNSMMFTDCHLRS-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC(OC)=C(OC)C(OC)=C1)=O)C2C1=CC=C(F)C(F)=C1

Additional information on 1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Introduction to 1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine-2-carboxamide (CAS No. 899750-25-5)

The compound 1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine-2-carboxamide, identified by its CAS number 899750-25-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrrolopyrazine class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of both 3,4-difluorophenyl and 3,4,5-trimethoxyphenyl substituents in the molecule imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of pyrrolopyrazine derivatives as pharmacological agents. The structural motif of this compound is particularly intriguing because it combines the rigidity of the fused heterocyclic system with the tunable electronic characteristics provided by the aromatic rings. The 3,4-difluorophenyl group introduces electron-withdrawing effects through the fluorine atoms, while the 3,4,5-trimethoxyphenyl moiety contributes electron-donating properties via the methoxy substituents. This balance of electronic distributions can influence the compound's interaction with biological targets, making it an attractive scaffold for designing novel therapeutics.

In the realm of medicinal chemistry, the development of new heterocyclic compounds often involves meticulous optimization to enhance potency and selectivity. The pyrrolopyrazine core has been extensively studied for its role in various pharmacological contexts, including antiviral, anticancer, and anti-inflammatory applications. The specific substitution pattern in 1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine-2-carboxamide was designed to maximize its potential as a lead compound for further derivatization. This approach leverages computational modeling and experimental screening to identify optimal analogs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential to modulate enzyme activity through non-covalent interactions. The pyrrolopyrazine ring can engage in π-stacking interactions with aromatic residues in protein targets, while the amide functionality provides a hydrogen bond donor/acceptor capability. Such features are crucial for achieving high affinity and selectivity in drug design. Furthermore, the fluorine atoms in the 3,4-difluorophenyl group can enhance metabolic stability by preventing unwanted hydrolysis or oxidation reactions.

Current research in this area is focused on exploring the compound's interactions with key biological pathways relevant to human health. For instance, studies have suggested that pyrrolopyrazine derivatives may inhibit enzymes involved in cancer cell proliferation by disrupting critical signaling cascades. The unique combination of substituents in 1-(3,4-difluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1